4-bromo-N-[(4-ethoxy-2-nitroanilino)-sulfanylidenemethyl]-2-methyl-3-pyrazolecarboxamide

• Molecular Formula: C14H14BrN5O4S
• Molecular Weight: 428.26g/mol
• IUPAC Name: 4-bromo-N-[(4-ethoxy-2-nitrophenyl)carbamothioyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H14BrN5O4S/c1-3-24-8-4-5-10(11(6-8)20(22)23)17-14(25)18-13(21)12-9(15)7-16-19(12)2/h4-7H,3H2,1-2H3,(H2,17,18,21,25)
• InChI Key: ZLWWJZPOBFTGCW-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)NC(=S)NC(=O)C2=C(C=NN2C)Br)[N+](=O)[O-]

Description

4-bromo-N-[(4-ethoxy-2-nitroanilino)-sulfanylidenemethyl]-2-methyl-3-pyrazolecarboxamide is a member of thioureas.

Scientific Research Applications

Chemical Synthesis and Reactions

• The directive influence of various groups, including bromine and ethoxy, during the nitration of pyridine-N-oxide derivatives has been studied, demonstrating the introduction of a nitro-group without being influenced by these groups (Hertog, Kolder, & Combe, 2010).
• A practical synthesis method for orally active antagonists involving bromo and ethoxy groups, similar to the structure of interest, has been developed. This method includes steps like esterification and Claisen type reactions, providing insights into complex synthesis processes (Ikemoto et al., 2005).
• Research on polysubstituted pyrazoles has indicated potential anticancer properties. The synthesis of these compounds involves bromination and cyclization steps, which are relevant to understanding the chemical behavior of similar compounds (Soliman & Shafik, 1975).

Spectrophotometric Analysis

• Spectrophotometric methods have been developed using nitro, bromo, and methyl derivatives for determining anionic surfactants in river waters. This technique could be applicable for analyzing similar compounds in environmental samples (Higuchi et al., 1980).

Biological Applications

• Novel 3-bromo pyrazole carboxamides have been synthesized and tested for insecticidal and fungicidal activities. This showcases the potential biological applications of bromo-substituted pyrazole compounds in pest control (Zhu et al., 2014).
• Bromophenol derivatives from the red alga Rhodomela confervoides have been isolated and studied, indicating potential applications in drug discovery and biological studies. These derivatives share structural similarities with the compound (Zhao et al., 2004).